Cyclopentylcyclopentane, iron

• CAS RN: 11105-90-1
• Molecular Formula: C20H16Fe2-20
• Molecular Weight: 368 g/mol
• IUPAC Name: 5-cyclopenta-2,4-dien-1-ylcyclopenta-1,3-diene;iron
• InChI: InChI=1S/2C10H8.2Fe/c2*1-2-6-9(5-1)10-7-3-4-8-10;;/h2*1-8H;;/q2*-2
• InChI Key: RQVWSKGUQRKYKR-UHFFFAOYSA-N
• SMILES: C1=C[C-](C=C1)[C-]2C=CC=C2.C1=C[C-](C=C1)[C-]2C=CC=C2.[Fe].[Fe]
• Canonical SMILES: [CH-]1[CH-][CH-][C-]([CH-]1)[C-]2C=CC=C2.C1=C[C-](C=C1)[C-]2C=CC=C2.[Fe].[Fe]
• synonyms: cyclopentylcyclopentane, iron

Description

Cyclopentylcyclopentane, iron is a complex compound that has garnered significant attention in the field of scientific research due to its unique properties. This compound is a type of organometallic compound that contains both cyclopentyl and iron molecules. The synthesis of this compound is a complex process that requires specialized equipment and expertise. The purpose of

Mechanism of Action

The mechanism of action of Cyclopentylcyclopentane, iron is complex and still not fully understood. However, it is believed that the iron molecule in the compound plays a crucial role in its catalytic activity. The iron molecule can undergo various oxidation states, which allows it to participate in a wide range of chemical reactions.
Biochemical and Physiological Effects:
Cyclopentylcyclopentane, iron is not typically used in biochemical or physiological studies. However, the compound's unique properties have led to some interesting findings. For example, it has been found that the compound can act as an effective catalyst in the synthesis of various organic compounds.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Cyclopentylcyclopentane, iron in lab experiments is its ability to act as a catalyst in various reactions. This property makes the compound useful in the synthesis of various organic compounds. However, the compound's complex synthesis method and the need for specialized equipment and expertise can make it challenging to work with.

Future Directions

There are several future directions for the study of Cyclopentylcyclopentane, iron. One area of interest is the compound's potential use in the development of new catalysts for various reactions. Additionally, there is a need for further research into the compound's mechanism of action and its potential applications in various fields such as material science and organic synthesis.
Conclusion:
In conclusion, Cyclopentylcyclopentane, iron is a complex compound that has garnered significant attention in the field of scientific research due to its unique properties. The compound's ability to act as a catalyst in various reactions has been of particular interest to researchers. While the compound's complex synthesis method and the need for specialized equipment and expertise can make it challenging to work with, its potential applications in various fields make it an exciting area of study for researchers.

Synthesis Methods

The synthesis of Cyclopentylcyclopentane, iron is a complex process that requires specialized equipment and expertise. In general, the synthesis involves the reaction of cyclopentadiene with an iron salt in the presence of a reducing agent. The reaction produces the desired compound, which can then be purified using various techniques such as chromatography or distillation.

Scientific Research Applications

Cyclopentylcyclopentane, iron has been extensively studied in the field of scientific research due to its unique properties. The compound has been found to have a wide range of applications in various fields such as catalysis, organic synthesis, and material science. The compound's ability to act as a catalyst in various reactions has been of particular interest to researchers.